Cas no 84743-00-0 (1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE)

84743-00-0 structure
Product name:1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Chemical and Physical Properties
Names and Identifiers
-
- 1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
- 84743-00-0
- 2-[(2-hexadecanoyloxy-3-hexadecoxypropoxy)-hydroxyphosphoryl]oxyethyl-trimethylazanium
- 1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine
- 1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine, ~99%
- DTXSID101344777
- SCHEMBL26642711
- 3-(Hexadecyloxy)-2-(palmitoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
-
- Inchi: InChI=1S/C40H82NO7P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-35-45-37-39(38-47-49(43,44)46-36-34-41(3,4)5)48-40(42)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h39H,6-38H2,1-5H3/p+1
- InChI Key: WOTHHEHCEYHCFE-UHFFFAOYSA-O
- SMILES: CCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 720.59071598g/mol
- Monoisotopic Mass: 720.59071598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 49
- Rotatable Bond Count: 40
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.9
- Topological Polar Surface Area: 91.3Ų
1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Security Information
- WGK Germany:3
- Storage Condition:−20°C
1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-213386-5 mg |
1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine, |
84743-00-0 | 5mg |
¥2,068.00 | 2023-07-11 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00789-5mg |
1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE |
84743-00-0 | 5mg |
¥4178.0 | 2021-09-04 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-213386-5mg |
1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine, |
84743-00-0 | 5mg |
¥2068.00 | 2023-09-05 |
1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
84743-00-0 (1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE) Related Products
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